Cas no 1248512-98-2 ((1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanamine)

• Product Name: (1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanamine
• CAS No: 1248512-98-2
• MF: C₁₀H₂₀N₂S
• MW: 200.344201087952
• CID: 5042950
• Update Time: 2023-08-25

(1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(tetrahydrothiophen-3-yl)piperidin-3-yl)methanamine
• [1-(thiolan-3-yl)piperidin-3-yl]methanamine
• (1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanamine

• Inchi： 1S/C10H20N2S/c11-6-9-2-1-4-12(7-9)10-3-5-13-8-10/h9-10H,1-8,11H2
• InChI Key： PAIBBRIUDWCNKT-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N1CCCC(CN)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 0.9
• Topological Polar Surface Area: 54.6